Cas no 160485-42-7 ((3-Fluoro-1,2-phenylene)dimethanol)

• Product Name: (3-Fluoro-1,2-phenylene)dimethanol
• CAS No: 160485-42-7
• Molecular Formula: C₈H₉O₂F
• Molecular Weight: 156.15426
• CID: 109506
• PubChem ID: 18402162

(3-Fluoro-1,2-phenylene)dimethanol Properties

Names and Identifiers

• (3-Fluoro-1,2-phenylene)dimethanol
• [3-fluoro-2-(hydroxymethyl)phenyl]methanol
• 1,2-BENZENEDIMETHANOL,3-FLUORO
• 1,2-Benzenedimethanol,3-fluoro-
• (2-fluoro-6-hydroxymethyl-phenyl)-methanol
• 3-fluoro-1,2-di-(hydroxymethyl)benzene
• 3-fluorobenzene-1,2-dimethanol
• AK138867
• KB-148778
• SureCN620083
• 3-fluoro-1,2-BenzenediMethanol
• 1,2-Benzenedimethanol,3-fluoro-(9CI)
• 3-Fluoro-1,2-bis(hydroxyMethyl)benzene
• (3-Fluoro-2-hydroxymethylphenyl)methanol
• 3-fluoro-1,2-di-(hydroxymethyl) benzene
• 1,2-Benzenedimethanol, 3-fluoro-
• DTXSID30593415
• SB83999
• 160485-42-7
• UAXMLIVNXZKEOV-UHFFFAOYSA-N
• SCHEMBL620083
• 1,2-BENZENEDIMETHANOL, 3-FLUORO

• InChIKey： UAXMLIVNXZKEOV-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H9FO2/c9-8-3-1-2-6(4-10)7(8)5-11/h1-3,10-11H,4-5H2
• SMILES： C1=CC(=C(CO)C(=C1)F)CO

Computed Properties

• Exact Mass: 156.05865769g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 156.05865769g/mol
• Heavy Atom Count: 11
• Complexity: 119
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• LogP: 0.81030
• PSA: 40.46000
• Boiling Point: 282.8±30.0 ºC (760 Torr),
• Flash Point: 124.8±24.6 ºC,
• Solubility: Slightly soluble (16 g/l) (25 º C),
• Density: 1.287±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols